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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for H-
Glu(OMe)-OH (L-Glutamic acid α-methyl ester), a derivative of the nonessential amino acid

glutamic acid. Adherence to these guidelines is crucial to ensure a safe laboratory environment

and minimize potential exposure risks.

Chemical Identification and Properties
Summarized below are the key identifiers and physicochemical properties of H-Glu(OMe)-OH.
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Property Value Reference

Chemical Name L-Glutamic acid α-methyl ester [1]

Synonyms
H-Glu-OMe, (S)-4-amino-5-

methoxy-5-oxopentanoic acid
[1]

CAS Number 6384-08-3 [1]

Molecular Formula C6H11NO4 [1]

Molecular Weight 161.16 g/mol [1]

Appearance White to off-white powder [2]

Melting Point 145°C (decomposes) [2]

Boiling Point 90°C at 17 mmHg [2]

Solubility
Sparingly soluble in water,

slightly soluble in methanol.
[2]

Hazard Identification and Classification
H-Glu(OMe)-OH is classified under the Globally Harmonized System (GHS) with the following

hazards:

GHS Classification

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Note: While some safety data sheets indicate "no data available" for GHS classification[2][3],

other sources provide the above classification. It is prudent to handle the substance with the

assumption that these hazards are present.
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Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: Causes skin irritation.[4]

Eye Contact: Causes serious eye irritation.[4]

Ingestion: May be harmful if swallowed.[4]

Quantitative toxicological data, such as LD50 and LC50 values, for H-Glu(OMe)-OH are not

readily available in the public domain.

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial. The following PPE is

recommended:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://www.benchchem.com/product/b1346887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against dust

particles and splashes.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for handling.

Change gloves immediately if

contaminated.[5][6]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if ventilation is

inadequate or when handling

large quantities to avoid

inhalation of dust.[3]

Safe Handling Practices
Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Recommended storage temperatures are between 2-8°C.
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For long-term storage as a powder, -20°C is recommended, and it can be stable for up to 3

years.[7]

Solutions should be stored at -80°C (for up to 6 months) or -20°C (for up to 1 month).[8]

Store away from incompatible materials. Specific chemical incompatibility data is limited, but

it is prudent to avoid strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

doctor if irritation persists.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection, chemical-resistant gloves, and eye protection.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[3]
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Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a water jet.[4]

Hazardous Combustion Products: Thermal decomposition may produce carbon oxides (CO,

CO2) and nitrogen oxides (NOx).[4]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[4]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, sources of ignition, and formation of dust.[4]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon and

nitrogen oxides.[4] Studies on the closely related glutamic acid show that thermal

decomposition occurs between 185°C and 280°C, primarily releasing water and some

ammonia.[9][10]

Experimental Protocols and Visualizations
While specific experimental protocols for determining all the safety data for H-Glu(OMe)-OH
are not publicly available, a general workflow for handling and safety assessment can be

visualized.
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General Laboratory Handling Workflow

General Laboratory Handling Workflow for H-Glu(OMe)-OH
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General Laboratory Handling Workflow for H-Glu(OMe)-OH

Emergency Response Logical Relationship

Emergency Response for H-Glu(OMe)-OH Exposure
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Emergency Response for H-Glu(OMe)-OH Exposure

Disposal Considerations
Dispose of H-Glu(OMe)-OH and its contaminated packaging in accordance with local, state,

and federal regulations. Do not allow the material to be released into the environment.[3]

This technical guide is intended for use by qualified personnel trained in handling hazardous

chemicals. The information provided is based on currently available data and should be used

as a guide for safe handling practices. It is the responsibility of the user to implement

appropriate safety measures and to comply with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346887#safety-and-handling-of-h-glu-ome-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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